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Compound of Interest

Compound Name: Aminoquinol triphosphate

Cat. No.: B1667111

Despite a comprehensive search for information on aminoquinol triphosphate, a detailed
technical guide on its core aspects cannot be compiled at this time due to a significant lack of
publicly available scientific data. While basic chemical identification is possible, crucial
information regarding its biological activity, synthesis, and mechanism of action remains largely
undocumented in accessible scientific literature and databases.

This report summarizes the available information and highlights the areas where data is
absent, preventing the creation of an in-depth technical whitepaper as requested.

Chemical Structure and Identification

Aminoquinol triphosphate is identified by the molecular formula C26H40CI2N3012P3 and a
molecular weight of approximately 750.4 g/mol .[1] Its structure consists of a substituted
aminoquinol moiety linked to a triphosphate group. The IUPAC name for the core aminoquinol
structure is 4-N-[7-chloro-2-[(E)-2-(2-chlorophenyl)ethenyl]quinolin-4-yl}-1-N,1-N-
diethylpentane-1,4-diamine.[1] The triphosphate group is attached to this aminoquinol base.

Below is a table summarizing the key chemical identifiers for aminoquinol triphosphate.
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Identifier Value Source
Molecular Formula C26H40CI2N3012P3 [1]
Molecular Weight 750.4 g/mol [1]

IUPAC Name (core)

4-N-[7-chloro-2-[(E)-2-(2-
chlorophenyl)ethenyl]quinolin-
4-yl]-1-N,1-N-diethylpentane-
1,4-diamine

Gaps in Available Information

A thorough investigation into the properties and functions of aminoquinol triphosphate

revealed a critical lack of data in the following areas, which are essential for creating a

comprehensive technical guide:

Experimental Protocols for Synthesis: No specific, detailed experimental protocols for the

chemical synthesis of aminoquinol triphosphate were found in the public domain. While

general methods for the synthesis of other amino-modified nucleoside triphosphates exist, a

protocol tailored to this specific molecule is not available.

Quantitative Biological Data: There is a notable absence of published quantitative data from

in vitro or in vivo studies. This includes, but is not limited to, measurements of its efficacy,

potency (e.g., IC50, EC50), binding affinities, or pharmacokinetic and pharmacodynamic

properties.

Signaling Pathways and Mechanism of Action: The biological targets and the signaling

pathways through which aminoquinol triphosphate may exert its effects are not described

in the available literature. Understanding its mechanism of action is fundamental to any

technical guide for researchers and drug development professionals.

Experimental Workflows: Without published research, it is impossible to detail the

experimental workflows used to study this molecule.

Logical Relationship Diagram
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The following diagram illustrates the current state of knowledge, highlighting the missing
information that prevents a full understanding of aminoquinol triphosphate's scientific profile.
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Caption: Logical workflow illustrating the dependency on unavailable data for the creation of a
technical guide on aminoquinol triphosphate.

Conclusion

The absence of critical scientific data on aminoquinol triphosphate makes it impossible to
fulfill the request for an in-depth technical guide. The core requirements, including the
presentation of quantitative data, detailed experimental protocols, and the visualization of
signaling pathways, cannot be met. The available information is limited to its basic chemical
identity. Further research and publication of experimental findings would be necessary to
enable the creation of the requested documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Aminoquinol Triphosphate: An Analysis of a Molecule
with Limited Public Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667111#aminoquinol-triphosphate-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.benchchem.com/product/b1667111#aminoquinol-triphosphate-chemical-structure
https://www.benchchem.com/product/b1667111#aminoquinol-triphosphate-chemical-structure
https://www.benchchem.com/product/b1667111#aminoquinol-triphosphate-chemical-structure
https://www.benchchem.com/product/b1667111#aminoquinol-triphosphate-chemical-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667111?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

